Semi-quantitative evaluation of molecular meshing via surface analysis with varying probe radii†
Chemical Communications Pub Date: 2018-02-13 DOI: 10.1039/C8CC00695D
Abstract
A novel method for the semi-quantitative evaluation of molecular meshing in molecular complexes and assemblies (SAVPR: surface analysis with varying probe radii) is proposed. SAVPR revealed that the extremely high stability of hexameric assemblies (nanocubes) is due to tight molecular meshing between the components in the assemblies, indicating the importance of van der Waals interactions in hydrophobic molecular assemblies.
Recommended Literature
- [1] Extraction of actinides by tertiary amines in room temperature ionic liquids: evidence for anion exchange as a major process at high acidity and impact of acid nature†
- [2] An insertion/self-fusion mechanism for cell membrane immobilization on porous silica beads to fabricate biomimic carriers†
- [3] Gold nanoparticle-coated apoferritin conductive nanowires†
- [4] Aggregation of atomically precise graphene nanoribbons
- [5] An automatic method for the determination of carcinogenic 1-nitropyrene in extracts from automobile exhaust particulate matter
- [6] Characterization of inhalation exposure to gaseous elemental mercury during artisanal gold mining and e-waste recycling through combined stationary and personal passive sampling†
- [7] Back matter
- [8] Bio news
- [9] Effect of the carrier material, drying technology and dissolution media on the viability of Lactobacillus fermentum K73 during simulated gastrointestinal transit†
- [10] Controllable growth and optical properties of ZnO nanostructures on Si nanowire arrays†
